Cas no 81131-74-0 (3'alpha-Isopravastatin)

• Product Name: 3'alpha-Isopravastatin
• CAS No: 81131-74-0
• MF: C₂₃H₃₆O₇
• MW: 424.52774810791
• CID: 986408
• Update Time: 2024-03-01

3'alpha-Isopravastatin Chemical and Physical Properties

Names and Identifiers

• (3R,5R)-7-[(1S,2R,3S,8S,8aR)-3-hydroxy-2-methyl-8-[(2S)-2-methylbutano yl]oxy-1,2,3,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxy-heptanoic acid
• 3'alpha-Isopravastatin
• SHW904Q14D
• SQ 31906
• R 418
• 1-Naphthaleneheptanoic acid, 1,2,3,7,8,8a-hexahydro-beta,delta,3-trihydroxy-2-methyl-8-((2S)-2-methyl-1-oxobutoxy)-, (betaR,deltaR,1S,2R,3S,8S,8aR)-
• Q27289216

• Inchi： 1S/C23H36O7/c1-4-13(2)23(29)30-20-7-5-6-15-10-19(26)14(3)18(22(15)20)9-8-16(24)11-17(25)12-21(27)28/h5-6,10,13-14,16-20,22,24-26H,4,7-9,11-12H2,1-3H3,(H,27,28)/t13-,14+,16+,17+,18-,19+,20-,22-/m0/s1
• InChI Key： HIZIJHNJVQOXLO-YMUQFYNDSA-N
• SMILES： O(C([C@@H](C)CC)=O)[C@H]1CC=CC2=C[C@H]([C@H](C)[C@H](CC[C@H](C[C@H](CC(=O)O)O)O)[C@@H]12)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 656
• Topological Polar Surface Area: 124

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives